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Abstract

Fluphenazine sulfoxide, a primary metabolite of the potent antipsychotic agent fluphenazine,
represents a critical molecule of interest in pharmaceutical research and development. Its
formation through metabolic sulfoxidation significantly alters the physicochemical and
pharmacological properties of the parent drug, impacting its efficacy and safety profile. This
technical guide provides a comprehensive exploration of the chemical properties of
fluphenazine sulfoxide, including its synthesis, structural elucidation, analytical
methodologies, and its role in the broader context of fluphenazine's pharmacology and
toxicology. This document is intended to serve as a valuable resource for researchers,
scientists, and drug development professionals engaged in the study of phenothiazine-based
therapeutics and their metabolic fate.
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Introduction: The Significance of Fluphenazine
Sulfoxide

Fluphenazine is a high-potency typical antipsychotic medication belonging to the phenothiazine
class, widely used in the management of schizophrenia and other psychotic disorders.[1] Its
therapeutic action is primarily attributed to its antagonism of dopamine D2 receptors in the
brain.[1] The metabolic fate of fluphenazine is a crucial determinant of its clinical profile, with
sulfoxidation being a major metabolic pathway.[2][3] This process, occurring at the sulfur atom
of the phenothiazine ring, leads to the formation of fluphenazine sulfoxide.[2]

The introduction of a sulfoxide functional group imparts a significant change in the molecule's
polarity and steric configuration, which in turn profoundly influences its interaction with
biological targets.[4] Understanding the chemical and pharmacological characteristics of
fluphenazine sulfoxide is therefore paramount for a complete comprehension of
fluphenazine's overall mechanism of action, its inter-individual variability in clinical response,
and its potential for drug-drug interactions. This guide aims to consolidate the available
technical information on fluphenazine sulfoxide, providing a foundational resource for its
synthesis, characterization, and analysis.

Physicochemical Properties

Fluphenazine sulfoxide is a phenothiazine derivative with the chemical formula
C22H26F3N302S and a molecular weight of 453.52 g/mol .[5] It is typically described as a white
to off-white crystalline solid.[6] While moderately soluble in water, it exhibits higher solubility in
organic solvents.[6]

Table 1: Physicochemical Properties of Fluphenazine Sulfoxide
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Property Value Source(s)
Chemical Formula C22H26F3N302S [5]
Molecular Weight 453.52 g/mol [5]
CAS Number 1674-76-6 [7]
White to off-white crystalline
Appearance , [6]
solid
Moderately soluble in water,
Solubility more soluble in organic [6]
solvents
Storage Temperature 2-8°C [4]

Synthesis and Purification

The primary route for the preparation of fluphenazine sulfoxide is through the controlled

oxidation of fluphenazine. This process selectively targets the sulfur atom in the phenothiazine

ring.

Synthetic Pathway: Oxidation of Fluphenazine

The most commonly employed method for the synthesis of fluphenazine sulfoxide involves

the use of a mild oxidizing agent, such as hydrogen peroxide, in an acidic medium. The

reaction proceeds as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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